4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine

• IUPAC Name: 4-[4-[(3-fluorophenyl)methoxy]phenoxy]piperidine
• InChI: InChI=1S/C18H20FNO2/c19-15-3-1-2-14(12-15)13-21-16-4-6-17(7-5-16)22-18-8-10-20-11-9-18/h1-7,12,18,20H,8-11,13H2
• InChI Key: HKTWENXIPRRVET-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=CC=C(C=C2)OCC3=CC(=CC=C3)F
• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol

Description

“4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine” is a chemical compound with the empirical formula C12H16FNO. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular weight of “4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine” is 209.26. The SMILES string representation is Fc1ccc(COC2CCNCC2)cc1. The InChI string is 1S/C12H16FNO/c13-11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12/h1-4,12,14H,5-9H2.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine” include a molecular weight of 209.26. Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility were not found in the sources I accessed.

Scientific Research Applications

• Synthesis and Chemical Modification :

  • A method for the synthesis of isotopomers of a related compound, 4-(4-fluorobenzyl)piperidine, was developed, emphasizing the significance of this compound in chemical research and its potential for further modifications (Proszenyák et al., 2005).

• Histone Deacetylase Inhibitors :

  • Derivatives of this compound were studied for their role as histone deacetylase (HDAC) inhibitors. These compounds demonstrated significant in vitro antiproliferative activities and promising in vivo antitumor activity (Thaler et al., 2012).

• Pharmaceutical Intermediates :

  • The compound has been used in the synthesis of pharmaceutical intermediates, with research focusing on its role in the hydrogenation process and the effects of different catalysts (Proszenyák et al., 2004).

• Radiotracer Synthesis :

  • Analogues of this compound have been synthesized and evaluated as radiotracers, particularly for positron emission tomography (PET) imaging, highlighting its potential in diagnostic imaging and receptor study (Labas et al., 2011).

• Antioxidants for Polypropylene Copolymers :

  • Research into the synthesis of compounds with piperidine moieties, including those similar to the 4-{4-[(3-Fluorobenzyl)oxy]phenoxy}piperidine structure, demonstrates their potential as antioxidants for polypropylene copolymers (Desai et al., 2004).

• Antipsychotic Agents :

  • Studies on butyrophenones with structures involving piperidine moieties related to the compound have been conducted to evaluate their potential as antipsychotic agents (Raviña et al., 2000).

Safety and Hazards

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